Cas no 107745-70-0 (Acetic Acid-13C2, D3)
Acetic Acid-13C2, D3 structure
Product Name:Acetic Acid-13C2, D3
CAS No:107745-70-0
MF:C2H4O2
MW:65.0557556152344
CID:127673
Update Time:2023-11-22
Acetic Acid-13C2, D3 Chemical and Physical Properties
Names and Identifiers
-
- Acetic-13C2-d3 acid(9CI)
- Acetic-13C2-2-d3 acid-1H(d)
- Acetic Acid-13C2, D3
- ACETIC-13C2-2-D3 ACID, 97 ATOM 13C, 97 ATOM D
- D3]
- Acetic-13C2,d4
- acetic-13C2-2-D3 acid
- (1,2-13C2,2,2,2-2H3)Acetic acid
- ACETIC-13C2-2-D3 ACID, 97 ATOM % 13C, 97 ATOM % D
- 2,2,2-Trideuterioacetic acid
-
- Inchi: 1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i1+1D3,2+1
- InChI Key: QTBSBXVTEAMEQO-SCDGQEOFSA-N
- SMILES: O[13C]([13C]([2H])([2H])[2H])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 31
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 1.137 g/mL at 25 °C(lit.)
- Boiling Point: 118 °C(lit.)
- Flash Point: 104 °F
- Refractive Index: n20/D 1.3695(lit.)
- Vapor Pressure: 11.4 mm Hg ( 20 °C)
Acetic Acid-13C2, D3 Security Information
- Hazardous Material transportation number:UN 2789 8/PG 2
- WGK Germany:3
- Hazard Category Code: 10-35
- Safety Instruction: 16-26-36/37/39-45
-
Hazardous Material Identification:
Acetic Acid-13C2, D3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A167642-1mg |
Acetic Acid-13C2, D3 |
107745-70-0 | 1mg |
$ 184.00 | 2023-04-19 | ||
| TRC | A167642-2.5mg |
Acetic Acid-13C2, D3 |
107745-70-0 | 2.5mg |
$ 425.00 | 2023-04-19 | ||
| TRC | A167642-5mg |
Acetic Acid-13C2, D3 |
107745-70-0 | 5mg |
$ 816.00 | 2023-04-19 | ||
| TRC | A167642-10mg |
Acetic Acid-13C2, D3 |
107745-70-0 | 10mg |
$ 1447.00 | 2023-04-19 |
Acetic Acid-13C2, D3 Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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